Cas no 2137668-59-6 (5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine)

• Product Name: 5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine
• CAS No: 2137668-59-6
• MF: C₁₂H₈ClF₂N
• MW: 239.648428916931
• CID: 6484198
• PubChem ID: 165955293
• Update Time: 2025-05-20

5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine
• 2137668-59-6
• EN300-1067193

• Inchi： 1S/C12H8ClF2N/c1-7-4-8(2-3-11(7)14)10-5-9(13)6-16-12(10)15/h2-6H,1H3
• InChI Key： MUZUZGNWJBXZKQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1=CC=C(C(C)=C1)F)F

Computed Properties

• Exact Mass: 239.0313333g/mol
• Monoisotopic Mass: 239.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine

Introduction to 5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine (CAS No. 2137668-59-6)

5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2137668-59-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple fluorine and chlorine substituents, along with a methylphenyl group, endows this molecule with unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural configuration of 5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine encompasses several key functional groups that contribute to its potential biological activity. The chloro and fluoro substituents are known to enhance metabolic stability and binding affinity, while the methylphenyl moiety introduces additional interactions with biological targets. Such structural features are frequently exploited in the design of small-molecule inhibitors and modulators.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. Pyridine derivatives have emerged as a critical class of compounds due to their ability to modulate various biological pathways. Specifically, 5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine has been investigated for its potential role in inhibiting key enzymes and receptors involved in disease progression.

One of the most compelling aspects of this compound is its interaction with proteins involved in signal transduction. Studies have demonstrated that pyridine-based molecules can serve as scaffolds for designing selective inhibitors of enzymes such as kinases and phosphodiesterases. The fluorinated aromatic ring system in 5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine enhances its binding affinity by improving hydrophobic interactions and electronic complementarity with target residues. This has led to investigations into its potential applications in treating diseases characterized by aberrant signaling.

Furthermore, the compound’s structural motif aligns well with the requirements for drug-like properties, including solubility, bioavailability, and metabolic stability. These attributes are crucial for ensuring that a drug candidate can effectively reach its target site within the body and maintain its integrity during metabolic processes. The presence of both chloro and fluoro groups also provides opportunities for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of analogs.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine for potential biological activity. Molecular docking simulations have been employed to predict how this molecule might interact with various protein targets, providing insights into its mechanism of action. Such computational approaches have accelerated the drug discovery process by identifying promising candidates before they enter expensive and time-consuming experimental phases.

The synthesis of 5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine represents another area of interest within synthetic organic chemistry. Researchers have developed multi-step synthetic routes that leverage modern methodologies such as cross-coupling reactions and fluorination techniques. These strategies not only improve yield but also allow for greater control over regioselectivity, ensuring that the desired substitution pattern is achieved efficiently.

In clinical research, early-phase studies have explored the pharmacological effects of derivatives related to 5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine in preclinical models. Preliminary findings suggest that this class of compounds may exhibit therapeutic potential in conditions where modulating protein-protein interactions is beneficial. While further research is needed to fully elucidate its clinical utility, these initial results underscore the importance of continued investigation.

The growing interest in fluorinated pyridines is also driven by their role in developing next-generation antibiotics. Resistance to conventional antibiotics poses a significant global health challenge, prompting researchers to seek novel chemical entities capable of overcoming existing resistance mechanisms. Compounds like 5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine may serve as starting points for designing antibiotics with improved efficacy against resistant bacterial strains.

Environmental considerations also play a role in the development of new chemical entities. The design of compounds like 5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine takes into account factors such as biodegradability and toxicity to minimize environmental impact. This approach aligns with broader efforts within the pharmaceutical industry to develop sustainable practices that balance efficacy with ecological responsibility.

Future directions in research may include exploring the use of 5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine as a tool compound for studying enzyme mechanisms or as a lead structure for covalent inhibitors. Covalent drug design has emerged as a powerful strategy for achieving high selectivity by forming irreversible bonds with target proteins. The reactive sites on proteins targeted by this compound could provide insights into developing such novel therapeutic agents.

In conclusion, 5-chloro-2-fluoro-3-(4-fluoro-3-methylphenyl)pyridine (CAS No. 2137668-59-6) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable candidate for further exploration in drug discovery, particularly for targeting diseases involving aberrant signaling pathways. As research continues to uncover new therapeutic opportunities, this molecule stands out as a promising addition to the growing library of biologically active pyridine derivatives.